2-{4-[5-(1-adamantyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxoethyl benzoate

• Molecular Formula: C27H27N3O3
• Molecular Weight: 441.5 g/mol
• IUPAC Name: [2-[4-[5-(1-adamantyl)triazol-1-yl]phenyl]-2-oxoethyl] benzoate
• InChI: InChI=1S/C27H27N3O3/c31-24(17-33-26(32)22-4-2-1-3-5-22)21-6-8-23(9-7-21)30-25(16-28-29-30)27-13-18-10-19(14-27)12-20(11-18)15-27/h1-9,16,18-20H,10-15,17H2
• InChI Key: CWFLFKBAYRUGOU-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)C4=CN=NN4C5=CC=C(C=C5)C(=O)COC(=O)C6=CC=CC=C6

Description

2-{4-[5-(1-adamantyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxoethyl benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{4-[5-(1-adamantyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxoethyl benzoate is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in the development and progression of diseases. It may also work by modulating certain signaling pathways in cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{4-[5-(1-adamantyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxoethyl benzoate vary depending on the specific application. In medicinal chemistry, it has been shown to exhibit potent anti-cancer and neuroprotective effects. It has also been shown to have low toxicity and good bioavailability, making it a promising drug candidate. In imaging applications, it has been shown to have high selectivity and sensitivity for certain biomolecules, making it a useful tool for studying biological processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{4-[5-(1-adamantyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxoethyl benzoate in lab experiments is its versatility. It can be used in various applications, including medicinal chemistry and imaging. It also exhibits potent biological activity and good bioavailability, making it a promising drug candidate. However, one of the major limitations is its complex synthesis method, which can make it difficult to obtain in large quantities. It may also have limitations in terms of its solubility and stability in certain environments.

Future Directions

There are several future directions for the study of 2-{4-[5-(1-adamantyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxoethyl benzoate. One of the major directions is in the development of new drug candidates for the treatment of various diseases. It may also be studied for its potential use in other applications, such as imaging and sensing. Further research is needed to fully understand its mechanism of action and optimize its synthesis method for large-scale production. Additionally, its potential for drug-drug interactions and toxicity should be further studied.

Synthesis Methods

The synthesis of 2-{4-[5-(1-adamantyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxoethyl benzoate involves a series of chemical reactions. The starting materials include 1-adamantylamine, 4-azidoaniline, and 2-bromoethyl benzoate. The reaction is carried out in the presence of a catalyst, which facilitates the formation of the desired product. The final product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

2-{4-[5-(1-adamantyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxoethyl benzoate has been extensively studied for its potential applications in various fields. One of its major applications is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. It has also been studied for its potential use as a fluorescent probe for imaging applications.